Cas no 56620-20-3 (Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester)

Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester structure
56620-20-3 structure
Product Name:Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
CAS No:56620-20-3
MF:C13H10N2O7S
MW:338.292702198029
CID:348334
PubChem ID:71444613
Update Time:2025-04-19

Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonic acid, 2,6-dinitrophenyl ester
    • (2,6-dinitrophenyl) phenylmethanesulfonate
    • 56620-20-3
    • DTXSID00853376
    • 2,6-Dinitrophenyl phenylmethanesulfonate
    • Inchi: 1S/C13H10N2O7S/c16-14(17)11-7-4-8-12(15(18)19)13(11)22-23(20,21)9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: PDTVWFWYDVANGE-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(=O)(=O)OC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 338.0209
  • Monoisotopic Mass: 338.02087184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 129.65
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